Cas no 2503202-52-4 (1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine hydrochloride)

• Product Name: 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine hydrochloride
• CAS No: 2503202-52-4
• MF: C₁₀H₁₂BrClFN
• MW: 280.564384460449
• CID: 6503205
• PubChem ID: 154878738
• Update Time: 2025-05-21

1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine hydrochloride
• 2503202-52-4
• 1-(4-Bromo-2-fluorophenyl)cyclobutan-1-amine;hydrochloride
• Z4658094181
• EN300-19082326
• AT34456

• Inchi： 1S/C10H11BrFN.ClH/c11-7-2-3-8(9(12)6-7)10(13)4-1-5-10;/h2-3,6H,1,4-5,13H2;1H
• InChI Key： UITMKMGDAAUOMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1(CCC1)N.Cl

Computed Properties

• Exact Mass: 278.98257g/mol
• Monoisotopic Mass: 278.98257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine hydrochloride

Research Brief on 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine hydrochloride (CAS: 2503202-52-4)

1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine hydrochloride (CAS: 2503202-52-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound features a cyclobutane ring fused to a bromo-fluorophenyl moiety, which is known to confer unique steric and electronic properties. These characteristics make it a valuable scaffold for the design of small-molecule inhibitors targeting various biological pathways. Recent publications have explored its role in the modulation of central nervous system (CNS) targets, particularly in the context of neurodegenerative diseases and psychiatric disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine hydrochloride via a multi-step route involving palladium-catalyzed cross-coupling and subsequent cyclization. The compound was further characterized using NMR spectroscopy and high-resolution mass spectrometry (HRMS), confirming its structural integrity and purity. The study also reported preliminary in vitro assays indicating moderate affinity for serotonin receptors, suggesting potential applications in mood disorder therapeutics.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's utility as a building block for the development of kinase inhibitors. The bromo and fluoro substituents were found to enhance binding interactions with ATP-binding pockets in specific kinase targets, as evidenced by molecular docking simulations. These findings underscore the versatility of 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine hydrochloride in drug design.

Pharmacokinetic studies have also been conducted to evaluate the compound's ADME (absorption, distribution, metabolism, and excretion) properties. Results indicate favorable metabolic stability in human liver microsomes, with a half-life exceeding 60 minutes. However, further optimization may be required to improve its blood-brain barrier permeability for CNS-targeted applications.

In conclusion, 1-(4-bromo-2-fluorophenyl)cyclobutan-1-amine hydrochloride represents a promising chemical entity with diverse therapeutic potential. Ongoing research is focused on expanding its applications, particularly in the areas of CNS disorders and oncology. Future studies should aim to elucidate its mechanism of action in greater detail and explore its efficacy in preclinical models.